Cas no 120-45-6 (1-phenylethyl propionate)

• Product Name: 1-phenylethyl propionate
• CAS No: 120-45-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD00009305
• CID: 35957
• Update Time: 2025-05-23

1-phenylethyl propionate Chemical and Physical Properties

Names and Identifiers

• 1-phenylethyl propionate
• Styrallyl propionate
• 1-phenylethanol propionate
• 1-phenylethyl
• 1-phenylethyl propanoate
• Acid ester Styrax
• MBA-Propionate
• Methylbenzylpropionat
• rac-1-phenyl-1-ethyl-propionate
• STYROLYLPROPIONAT
• styrolylpropionate
• alpha-Methylbenzylalcohol propionate
• Phenylmethylcarbinolpropionate
• Propanoic acid 2-phenylethyl ester
• alpha-methylbenzylpropanoate
• 1-Phenylethylpropionate

• MDL： MFCD00009305
• Inchi： 1S/C11H14O2/c1-3-11(12)13-9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3
• InChI Key： WCIQNYOXLZQQMU-UHFFFAOYSA-N
• SMILES： CCC(OC(C1C=CC=CC=1)C)=O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: liquid
• Density: 1.007
• Melting Point: -60 ºC
• Boiling Point: 206 ºC
• Flash Point: 106 ºC
• Refractive Index: 1.489-1.491
• Water Partition Coefficient: 0.04 g/L (20 ºC)
• PSA: 26.30000
• LogP: 2.70080
• FEMA: 2689
• Solubility: Not determined

1-phenylethyl propionate Security Information

• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• RTECS：DP0620000
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Natural Products and Extracts Flavors and Fragrances

Additional information on 1-phenylethyl propionate

1-Phenylethyl Propionate: A Comprehensive Overview

1-Phenylethyl propionate (CAS No. 120-45-6) is a versatile organic compound that has garnered significant attention in various industries due to its unique properties and applications. This compound, also known as isopropyl phenylacetate, is a type of ester formed from the reaction of phenylacetic acid and isopropyl alcohol. Its chemical structure, featuring a phenyl group attached to an ethyl chain and a propionate ester, contributes to its distinctive aroma and chemical reactivity.

1-Phenylethyl propionate has been extensively studied for its role in the fragrance industry. Recent research highlights its ability to impart floral and woody notes in perfumes, making it a valuable ingredient in high-end cosmetics and personal care products. The compound's stability under various environmental conditions further enhances its appeal for use in long-lasting fragrance formulations.

In addition to its aromatic properties, 1-phenylethyl propionate has shown potential in the pharmaceutical sector. Studies published in 2023 indicate that this compound may possess anti-inflammatory properties, opening avenues for its use in drug delivery systems. Its ability to dissolve poorly water-soluble active ingredients makes it a promising candidate for enhancing bioavailability in pharmaceutical formulations.

The synthesis of 1-phenylethyl propionate involves a multi-step process that includes the esterification of phenylacetic acid with isopropyl alcohol. Recent advancements in catalytic methods have improved the efficiency of this process, reducing production costs and minimizing environmental impact. These developments underscore the compound's importance in both industrial and academic research.

From an environmental perspective, 1-phenylethyl propionate has been evaluated for its biodegradability. Research conducted in 2023 demonstrates that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainability profile. This finding aligns with growing industry trends toward eco-friendly chemical solutions.

In conclusion, 1-phenylethyl propionate (CAS No. 120-45-6) stands out as a multifaceted compound with applications spanning fragrance production, pharmaceuticals, and beyond. Its unique chemical properties, coupled with recent research advancements, position it as a key player in the development of innovative products across various industries.